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Get Quote
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For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management and disposal of chemical waste are fundamental to ensuring a
safe working environment and maintaining regulatory compliance. This guide provides a
detailed protocol for the proper disposal of 1-Butynylbenzene-d5, a deuterated aromatic
compound. In the absence of a specific Safety Data Sheet (SDS) for 1-Butynylbenzene-d5,
the following procedures are based on the safety data for the closely related compound, n-
Butylbenzene. The deuteration is not expected to significantly alter the chemical's hazardous
properties for disposal purposes.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate
Personal Protective Equipment (PPE) and to operate in a safe and controlled environment.

Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166 are mandatory.[1]

» Hand Protection: Wear chemically resistant gloves, such as nitrile rubber.
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Skin and Body Protection: A lab coat or other protective clothing should be worn. In case of
skin contact, immediately remove all contaminated clothing and rinse the affected area with
water.[1][2]

Respiratory Protection: All handling of 1-Butynylbenzene-d5 waste should be conducted in

a well-ventilated area, preferably within a certified chemical fume hood, to prevent the
inhalation of vapors.[1]

Engineering Controls:
o Work in a well-ventilated laboratory, ideally within a chemical fume hood.
e Ensure that an eyewash station and safety shower are readily accessible.

o Use spark-proof tools and explosion-proof equipment due to the flammable nature of the
compound.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data for n-Butylbenzene, which should be
considered as indicative for 1-Butynylbenzene-d>5.
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Property Value
Physical State Liquid
Appearance Colorless
Odor Odorless

Melting Point/Range

-88 °C/-126.4 °F

Boiling Point/Range

183 °C/361.4 °F @ 760 mmHg

Flash Point

59°C/138.2 °F

Autoignition Temperature

412 °C/773.6 °F

Flammability Limits

Upper: 5.80%, Lower: 0.80%

Vapor Pressure

1.33hPa @ 23 °C

Specific Gravity

0.860

Data sourced from the n-Butylbenzene Safety Data Sheet.[1]

Experimental Protocol: Step-by-Step Disposal

Procedure

The following protocol details the necessary steps for the safe collection and disposal of 1-

Butynylbenzene-d5 waste from a laboratory setting.

o Waste Segregation and Collection:

o Collect waste 1-Butynylbenzene-d5 in a designated, compatible, and properly sealed

hazardous waste container. Glass containers are generally appropriate for flammable

organic liquids.

o Do not mix this waste stream with incompatible materials such as strong oxidizing agents.

[1](2]

o The waste container should not be filled to more than 90% of its capacity to allow for vapor

expansion.
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o Waste Labeling and Storage:
o Clearly label the waste container with "Hazardous Waste."
o The label must include the full chemical name: "Waste 1-Butynylbenzene-d5."
o Indicate the primary hazards: "Flammable Liquid."

o Store the labeled waste container in a designated hazardous waste accumulation area.
This area should be cool, dry, and well-ventilated, away from sources of ignition.[1][2]
Flammable liquid storage cabinets are recommended.

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the collection and disposal of the
waste.[1][2]

o Follow all institutional, local, and national regulations for the proper disposal of hazardous
chemical waste.

o Crucially, never dispose of 1-Butynylbenzene-d5 down the drain or in the regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-
Butynylbenzene-d5.
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Caption: Disposal workflow for 1-Butynylbenzene-d5.
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In the event of a spill, immediately evacuate the area and alert your supervisor and institutional
safety office. If you are trained and it is safe to do so, contain the spill using an inert absorbent
material and dispose of it as hazardous waste. Always prioritize personal safety and
environmental protection when handling chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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